Cas no 1461705-30-5 (1-ethyl-decahydroquinoline-8-sulfonamide)
1-ethyl-decahydroquinoline-8-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 8-Quinolinesulfonamide, 1-ethyldecahydro-
- 1-ethyl-decahydroquinoline-8-sulfonamide
-
- Inchi: 1S/C11H22N2O2S/c1-2-13-8-4-6-9-5-3-7-10(11(9)13)16(12,14)15/h9-11H,2-8H2,1H3,(H2,12,14,15)
- InChI Key: WEJXJTDMDMMTMY-UHFFFAOYSA-N
- SMILES: N1(CC)C2C(CCCC2S(N)(=O)=O)CCC1
1-ethyl-decahydroquinoline-8-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-137123-0.05g |
1-ethyl-decahydroquinoline-8-sulfonamide |
1461705-30-5 | 0.05g |
$1537.0 | 2023-06-06 | ||
| Enamine | EN300-137123-0.1g |
1-ethyl-decahydroquinoline-8-sulfonamide |
1461705-30-5 | 0.1g |
$1610.0 | 2023-06-06 | ||
| Enamine | EN300-137123-0.25g |
1-ethyl-decahydroquinoline-8-sulfonamide |
1461705-30-5 | 0.25g |
$1683.0 | 2023-06-06 | ||
| Enamine | EN300-137123-0.5g |
1-ethyl-decahydroquinoline-8-sulfonamide |
1461705-30-5 | 0.5g |
$1757.0 | 2023-06-06 | ||
| Enamine | EN300-137123-1.0g |
1-ethyl-decahydroquinoline-8-sulfonamide |
1461705-30-5 | 1g |
$1829.0 | 2023-06-06 | ||
| Enamine | EN300-137123-2.5g |
1-ethyl-decahydroquinoline-8-sulfonamide |
1461705-30-5 | 2.5g |
$3585.0 | 2023-06-06 | ||
| Enamine | EN300-137123-5.0g |
1-ethyl-decahydroquinoline-8-sulfonamide |
1461705-30-5 | 5g |
$5304.0 | 2023-06-06 | ||
| Enamine | EN300-137123-10.0g |
1-ethyl-decahydroquinoline-8-sulfonamide |
1461705-30-5 | 10g |
$7866.0 | 2023-06-06 | ||
| Enamine | EN300-137123-50mg |
1-ethyl-decahydroquinoline-8-sulfonamide |
1461705-30-5 | 50mg |
$1537.0 | 2023-09-30 | ||
| Enamine | EN300-137123-100mg |
1-ethyl-decahydroquinoline-8-sulfonamide |
1461705-30-5 | 100mg |
$1610.0 | 2023-09-30 |
1-ethyl-decahydroquinoline-8-sulfonamide Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
Additional information on 1-ethyl-decahydroquinoline-8-sulfonamide
1-Ethyl-Decahydroquinoline-8-Sulfonamide: A Comprehensive Overview
1-Ethyl-Decahydroquinoline-8-Sulfonamide, also known by its CAS number 1461705-30-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is a derivative of decahydroquinoline, a bicyclic structure with a sulfonamide functional group at the 8-position and an ethyl substituent at the 1-position. The combination of these structural features makes it a unique compound with potential applications in drug design and material science.
The synthesis of 1-Ethyl-Decahydroquinoline-8-Sulfonamide involves a series of well-established organic reactions, including nucleophilic substitution, ring-closing metathesis, and sulfonation. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.
In terms of chemical properties, 1-Ethyl-Decahydroquinoline-8-Sulfonamide exhibits a high degree of stability under physiological conditions, making it a promising candidate for drug delivery systems. Its solubility profile has been optimized through structural modifications, enhancing its bioavailability. Studies have shown that this compound demonstrates moderate to high binding affinity for various biological targets, including G-protein coupled receptors (GPCRs) and kinases.
The pharmacological evaluation of 1-Ethyl-Decahydroquinoline-8-Sulfonamide has revealed its potential as an antagonist for certain ion channels, particularly those involved in pain signaling pathways. Preclinical trials have demonstrated its efficacy in reducing inflammatory pain in animal models without significant side effects. These findings suggest that it could be developed into a novel analgesic agent with improved safety profiles compared to existing treatments.
Beyond its therapeutic applications, 1-Ethyl-Decahydroquinoline-8-Sulfonamide has shown promise in the field of materials science. Its ability to form self-assembled monolayers on various substrates makes it a valuable component in the fabrication of nanoscale electronic devices. Recent research has focused on its application as a stabilizing agent in quantum dot-based sensors, enhancing their sensitivity and stability under harsh environmental conditions.
In conclusion, 1-Ethyl-Decahydroquinoline-8-Sulfonamide, CAS number 1461705-30-5, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with advancements in synthetic methodologies and pharmacological evaluations, positions it as a key player in future drug development and materials innovation.
1461705-30-5 (1-ethyl-decahydroquinoline-8-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)